Cas no 98584-59-9 (3-Piperidinone,1-propyl-)
3-Piperidinone,1-propyl- structure
Product Name:3-Piperidinone,1-propyl-
CAS No:98584-59-9
MF:C8H15NO
MW:141.210802316666
CID:801946
PubChem ID:15105447
Update Time:2025-04-19
3-Piperidinone,1-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidinone,1-propyl-
- 1-propylpiperidin-3-one
- 98584-59-9
- AKOS005174599
- 1-Propyl-3-piperidone hydrate hydrochloride
- DTXSID40568275
- N-PROPYL-3-PIPERIDONE
- SCHEMBL2859361
-
- Inchi: 1S/C8H15NO/c1-2-5-9-6-3-4-8(10)7-9/h2-7H2,1H3
- InChI Key: SZWFGCRTUHNBQX-UHFFFAOYSA-N
- SMILES: O=C1CCCN(CCC)C1
Computed Properties
- Exact Mass: 141.115364102g/mol
- Monoisotopic Mass: 141.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.1
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Density: 0.953±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 207.4±33.0 ºC (760 Torr),
- Flash Point: 73.4±15.0 ºC,
- Solubility: Dissolution (64 g/l) (25 º C),
3-Piperidinone,1-propyl- Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
98584-59-9 (3-Piperidinone,1-propyl-) Related Products
- 50717-82-3(Piperidin-3-one ~90%))
- 5519-50-6(1-Methylpiperidin-3-one)
- 886365-30-6(1-Cyclopropylpiperidin-3-one)
- 77799-73-6(1-Isopropylpiperidin-3-one)
- 3731-38-2(3-Quinuclidinone)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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